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Compound of Interest

Compound Name: Terbutryn-d5

Cat. No.: B1409488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Terbutryn-d5, a deuterated analog of the herbicide Terbutryn. As a stable isotope-labeled

internal standard, Terbutryn-d5 is a critical component in quantitative analytical methods, such

as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS), for the detection of its unlabeled counterpart in various matrices.

Understanding its properties and associated hazards is paramount for ensuring laboratory

safety and data integrity.

Physicochemical and General Data
Terbutryn-d5 shares similar physicochemical properties with the unlabeled Terbutryn, with the

primary difference being its increased molecular weight due to the presence of five deuterium

atoms on the ethyl group. This isotopic labeling makes it an ideal internal standard for

analytical quantification.[1][2]
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Property Value Reference

Chemical Name

N2-(tert-Butyl)-N4-(ethyl-d5)-6-

(methylthio)-1,3,5-triazine-2,4-

diamine

[1][2]

Synonyms Terbutryn D5 (ethyl D5) [1][2]

CAS Number 1219804-47-3 [1][3]

Unlabelled CAS Number 886-50-0 [1][3]

Molecular Formula C₁₀H₁₄D₅N₅S [1]

Molecular Weight 246.39 g/mol [1]

Appearance
White or colorless crystalline

powder
[4]

Melting Point
104-105 °C (for unlabeled

Terbutryn)
[4]

Solubility

Sparingly soluble in water.

Soluble in organic solvents

such as acetonitrile, methanol,

and ethyl acetate.

[4][5]

Storage Temperature

Store at room temperature,

protected from moisture and

light.[3] For solutions, store at

2-8°C or -20°C.[5]

Stability

Stable under recommended

storage conditions.[3] Avoid

strong acids or bases.[6]

Toxicological Profile and Hazard Identification
The toxicological data for Terbutryn-d5 is not extensively available; therefore, the data for the

unlabeled parent compound, Terbutryn, is used as a conservative proxy. Terbutryn is

considered moderately toxic.
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Hazard Identification GHS Classification and Statements

Pictograms

Signal Word Warning

Hazard Statements
H302: Harmful if swallowed. H410: Very toxic to

aquatic life with long lasting effects.

Precautionary Statements

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product. P273: Avoid release to the

environment. P301+P312: IF SWALLOWED:

Call a POISON CENTER or doctor/physician if

you feel unwell. P391: Collect spillage. P501:

Dispose of contents/container in accordance

with local/regional/national/international

regulations.

Toxicity Data (for
unlabeled
Terbutryn)

Value Species Reference

Acute Oral LD50 2000 - 2500 mg/kg Rat [4]

Acute Dermal LD50 >2000 mg/kg Rabbit

Skin Irritation
May cause skin

irritation
[4]

Eye Irritation
May cause eye

irritation
[4]

Experimental Protocols: Safe Handling and Use
The following protocols provide a general framework for the safe handling and use of

Terbutryn-d5 in a laboratory setting. Researchers should always refer to their institution's

specific safety guidelines and the manufacturer's Safety Data Sheet.
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Preparation of Stock and Working Standard Solutions
This protocol details the preparation of a stock solution from the neat (solid) Terbutryn-d5 and

subsequent dilutions to create working solutions.

Acclimatization: Before opening, allow the sealed container of neat Terbutryn-d5 to

equilibrate to room temperature for at least 30 minutes to prevent condensation of

atmospheric moisture.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and nitrile gloves.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Terbutryn-d5
using a calibrated analytical balance.

Dissolution: Add the weighed solid to a Class A volumetric flask. Add a small amount of a

suitable high-purity solvent (e.g., acetonitrile, methanol) and gently swirl to dissolve the solid

completely.[5]

Dilution to Volume: Once dissolved, dilute to the final volume with the same solvent. Cap the

flask and invert it several times to ensure a homogenous solution.

Labeling and Storage: Transfer the stock solution to a labeled amber glass vial with a PTFE-

lined cap. The label should include the compound name, concentration, solvent, preparation

date, and initials of the preparer. Store the stock solution at 2-8°C or -20°C, protected from

light.[5]

Working Solutions: Prepare working solutions by diluting the stock solution with the

appropriate solvent as required for the analytical method.

Sample Preparation for LC-MS/MS Analysis
This is an example protocol for the extraction of a target analyte from a solid matrix and the

addition of Terbutryn-d5 as an internal standard.

Sample Weighing: Weigh a homogenized sample (e.g., 5 g of soil or plant tissue) into a

centrifuge tube.
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Internal Standard Spiking: Add a known volume of a Terbutryn-d5 working solution to the

sample.

Extraction: Add the extraction solvent (e.g., acetonitrile) to the tube.

Homogenization and Centrifugation: Vortex or shake the sample vigorously to ensure

thorough extraction. Centrifuge the sample to separate the solid and liquid phases.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

Evaporation and Reconstitution: Evaporate the solvent under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Analysis: Transfer the reconstituted sample to an autosampler vial for injection into the LC-

MS/MS system.

Visualizing Safe Handling and Hazards
The following diagrams, generated using Graphviz, illustrate key safety workflows and the

hazard profile of Terbutryn-d5.
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Caption: Workflow for the safe handling of Terbutryn-d5 in a laboratory setting.
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Primary Hazards

Recommended PPE

Terbutryn-d5 CAS: 1219804-47-3

Acute Toxicity (Oral)

Harmful if swallowed (H302) leads to

Aquatic Hazard (Acute & Chronic)

Very toxic to aquatic life with long lasting effects (H410)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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